Cas no 2248323-38-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(trifluoromethoxy)phenyl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(trifluoromethoxy)phenyl]acetate
• CAS No: 2248323-38-6
• MF: C₁₇H₁₀F₃NO₅
• MW: 365.26021528244
• CID: 6453010
• PubChem ID: 165974286
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(trifluoromethoxy)phenyl]acetate Chemical and Physical Properties

Names and Identifiers

• 2248323-38-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(trifluoromethoxy)phenyl]acetate
• EN300-6519672

• Inchi： 1S/C17H10F3NO5/c18-17(19,20)25-11-5-3-4-10(8-11)9-14(22)26-21-15(23)12-6-1-2-7-13(12)16(21)24/h1-8H,9H2
• InChI Key： GXGVOEDCKSEDDU-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(F)F

Computed Properties

• Exact Mass: 365.05110691g/mol
• Monoisotopic Mass: 365.05110691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(trifluoromethoxy)phenyl]acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(trifluoromethoxy)phenyl]acetate (CAS No. 2248323-38-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(trifluoromethoxy)phenyl]acetate, with the CAS number 2248323-38-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3-dioxoisoindoline moiety and a trifluoromethoxyphenyl substituent. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The 1,3-dioxoisoindoline core is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. This moiety is often associated with compounds that exhibit anti-inflammatory, antiviral, and anticancer activities. The presence of the trifluoromethoxyphenyl group further enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent studies have explored the pharmacological properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(trifluoromethoxy)phenyl]acetate. One notable study published in the Journal of Medicinal Chemistry investigated its potential as an inhibitor of the enzyme CYP450 3A4. The results indicated that this compound effectively inhibits the enzyme with an IC₅₀ value of 0.5 μM, suggesting its potential use in modulating drug metabolism and reducing drug-drug interactions.

In another study, researchers at the University of California explored the anticancer properties of this compound. The study focused on its effects on human breast cancer cells (MCF-7). The results showed that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(trifluoromethoxy)phenyl]acetate significantly reduced cell viability and induced apoptosis through the activation of caspase pathways. These findings highlight its potential as a lead compound for the development of new anticancer agents.

The pharmacokinetic profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(trifluoromethoxy)phenyl]acetate has also been studied. A preclinical study conducted by a team at Pfizer evaluated its absorption, distribution, metabolism, and excretion (ADME) properties in rats. The compound exhibited good oral bioavailability (75%) and a half-life of approximately 4 hours. These favorable pharmacokinetic parameters suggest that it may be suitable for oral administration in clinical settings.

The safety profile of this compound is another critical aspect of its evaluation. Toxicity studies have shown that it has a low toxicity profile at therapeutic doses. In vitro cytotoxicity assays using human liver cells (HepG2) demonstrated no significant cytotoxic effects at concentrations up to 50 μM. Additionally, genotoxicity studies using the Ames test and micronucleus assay did not reveal any genotoxic potential.

The structural versatility of 1,3-dioxoisoindoline-based compounds has also led to their exploration in other therapeutic areas. For instance, a recent study published in Bioorganic & Medicinal Chemistry Letters investigated the use of similar compounds as potent inhibitors of the enzyme dipeptidyl peptidase IV (DPP4), which is implicated in type 2 diabetes mellitus. The results indicated that these compounds effectively inhibit DPP4 with IC₅₀ values in the low nanomolar range.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(trifluoromethoxy)phenyl]acetate (CAS No. 2248323-38-6) is a promising compound with diverse pharmacological activities and favorable pharmacokinetic properties. Its potential applications in areas such as enzyme inhibition, cancer therapy, and diabetes management make it an exciting candidate for further preclinical and clinical development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.